4,8,12,16-Tetramethylheptadecanoic acid
4,8,12,16-Tetramethylheptadecanoic acid
Homophytanic acid, also known as homophytanate or THMD, belongs to the class of organic compounds known as acyclic diterpenoids. These are diterpenoids (compounds made of four consecutive isoprene units) that do not contain a cycle. Homophytanic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, homophytanic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
10339-79-4
VCID:
VC20951829
InChI:
InChI=1S/C21H42O2/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21(22)23/h17-20H,6-16H2,1-5H3,(H,22,23)
SMILES:
CC(C)CCCC(C)CCCC(C)CCCC(C)CCC(=O)O
Molecular Formula:
C21H42O2
Molecular Weight:
326.6 g/mol
4,8,12,16-Tetramethylheptadecanoic acid
CAS No.: 10339-79-4
Cat. No.: VC20951829
Molecular Formula: C21H42O2
Molecular Weight: 326.6 g/mol
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Specification
| Description | Homophytanic acid, also known as homophytanate or THMD, belongs to the class of organic compounds known as acyclic diterpenoids. These are diterpenoids (compounds made of four consecutive isoprene units) that do not contain a cycle. Homophytanic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, homophytanic acid is primarily located in the membrane (predicted from logP) and cytoplasm. |
|---|---|
| CAS No. | 10339-79-4 |
| Molecular Formula | C21H42O2 |
| Molecular Weight | 326.6 g/mol |
| IUPAC Name | 4,8,12,16-tetramethylheptadecanoic acid |
| Standard InChI | InChI=1S/C21H42O2/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21(22)23/h17-20H,6-16H2,1-5H3,(H,22,23) |
| Standard InChI Key | ORMFWDWAJNERRN-UHFFFAOYSA-N |
| SMILES | CC(C)CCCC(C)CCCC(C)CCCC(C)CCC(=O)O |
| Canonical SMILES | CC(C)CCCC(C)CCCC(C)CCCC(C)CCC(=O)O |
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